Cas no 125366-71-4 (2-Naphthalenecarboxaldehyde, 1,6,7-trihydroxy- (9CI))

• Product Name: 2-Naphthalenecarboxaldehyde, 1,6,7-trihydroxy- (9CI)
• CAS No: 125366-71-4
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 1019343
• PubChem ID: 45092953
• Update Time: 2025-04-20

2-Naphthalenecarboxaldehyde, 1,6,7-trihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 1,6,7-trihydroxy- (9CI)
• 1,6,7-Trihydroxy-2-naphthaldehyde
• 2-NAPHTHALENECARBOXALDEHYDE, 1,6,7-TRIHYDROXY-
• 125366-71-4
• DB-270574
• SCHEMBL2372753

• Inchi： 1S/C11H8O4/c12-5-7-2-1-6-3-9(13)10(14)4-8(6)11(7)15/h1-5,13-15H
• InChI Key： WFCBEFIWSIQXOY-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=C2C=C(C(=CC2=1)O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76